Cas no 2309537-32-2 (4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrimidine)

• Product Name: 4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrimidine
• CAS No: 2309537-32-2
• MF: C₁₉H₂₆N₄O₂
• MW: 342.435344219208
• CID: 5326422
• Update Time: 2025-06-26

4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((4-(((6-cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)-5-methyloxazole
• 4-[[4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-5-methyl-1,3-oxazole
• 4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrimidine

• Inchi： 1S/C19H26N4O2/c1-14-18(22-13-25-14)10-23-7-5-15(6-8-23)11-24-19-9-17(20-12-21-19)16-3-2-4-16/h9,12-13,15-16H,2-8,10-11H2,1H3
• InChI Key： UDDOBJROMWKTQI-UHFFFAOYSA-N
• SMILES： O(C1=CC(C2CCC2)=NC=N1)CC1CCN(CC2=C(C)OC=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 412
• XLogP3: 2.8
• Topological Polar Surface Area: 64.3

Additional information on 4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrimidine

Introduction to 4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrimidine (CAS No: 2309537-32-2)

4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrimidine, identified by its CAS number 2309537-32-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of a cyclobutyl group and a piperidine moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation.

The molecular structure of 4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}methoxy)pyrimidine is characterized by its intricate arrangement of functional groups. The cyclobutyl ring contributes to the steric hindrance of the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. Additionally, the piperidine ring is known for its ability to enhance solubility and metabolic stability, which are crucial factors in drug design. The methoxy group attached to the pyrimidine ring further modulates the electronic properties of the molecule, potentially affecting its reactivity and interactions with biological systems.

In recent years, there has been a growing interest in developing novel compounds that can modulate cellular processes by targeting specific enzymes or receptors. Pyrimidine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The compound 4-cyclobutyl-6-({1-[(5-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-ylylmethoxy)pyrimidine is no exception and has been explored for its potential therapeutic effects.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The presence of a 5-methyl-substituted 1,3 oxazole ring in its structure suggests that it may exhibit similar pharmacological properties to other oxazole-containing compounds. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a piperidine moiety into the molecular framework further enhances its potential as a drug candidate by improving pharmacokinetic properties such as oral bioavailability and tissue distribution.

Recent research has highlighted the importance of understanding the role of steric and electronic factors in drug design. The cyclobutyl group in 4-cyclobutyl-6-(1{[(5-methyl)-1,3 oxazole -4 -y l)methy l]piperidin -4 -y l}methoxy)pyrimidine introduces steric hindrance that can influence how the molecule interacts with biological targets. This steric effect can be particularly beneficial in designing molecules with high selectivity for specific enzymes or receptors. Additionally, the methoxy group attached to the pyrimidine ring can participate in hydrogen bonding interactions, further enhancing binding affinity.

The therapeutic potential of 4-cyclobutyl -6-{[1 -[(5-methyl -1 ,3 oxazo l -4 -y l)meth yl]pip eridin -4 -y l}me th oxy)pyrim idine has been explored in several preclinical studies. These studies have shown that the compound exhibits promising activity against various disease models. For instance, preliminary data suggest that it may have inhibitory effects on certain kinases involved in cancer cell proliferation. The ability to modulate kinase activity is particularly relevant given that kinases are key targets in many anticancer therapies.

In addition to its potential anticancer applications, 4-cyclobutyl -6-{[1 -[(5-methyl)-1 ,3 oxazole -4 -y l)meth yl]pip eridin -4 -y l}me th oxy)pyrim idine has also been investigated for its effects on other biological pathways. Research indicates that it may interact with receptors or enzymes involved in inflammation and immune responses. Given the complex nature of these pathways, this compound could potentially be developed into a therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis or autoimmune disorders.

The synthesis of complex organic molecules like 4-cyclobutyl -6-{[1 -[(5-methyl)-1 ,3 oxazole -4 -y l)meth yl]pip eridin -4 -y l}me th oxy)pyrim idine requires meticulous planning and expertise in organic chemistry. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and functional group transformations are often employed to construct the desired molecular framework.

The development of new synthetic methodologies is an ongoing area of research in organic chemistry. These advancements not only facilitate the synthesis of complex molecules but also improve the efficiency and sustainability of drug production processes. The synthesis of 4-cyclobutul 6-( { 1-[ ( 5-me thy l ) 13 ox azo le 44 y lm eth yl ] pip er idin e44 y lm eth oxy ) py rim id ine ) represents an excellent example of how cutting-edge synthetic strategies can be applied to create novel bioactive compounds.

In conclusion, 4-cyclobutyl 6-( { 1-[ ( 5-me thy l )13 ox azo le44 y lm eth yl ] pip er idin e44 y lm eth oxy ) py rim id ine (CAS No: 2309537322) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular architecture suggests that it may exhibit a wide range of biological activities. Further research is warranted to fully elucidate its therapeutic potential and develop effective applications for treating various diseases.